Cas no 288067-41-4 (Benzonitrile,4-bromo-2-[(2R)-2-oxiranylmethoxy]-)

• Product Name: Benzonitrile,4-bromo-2-[(2R)-2-oxiranylmethoxy]-
• CAS No: 288067-41-4
• MF: C₁₀H₈BrNO₂
• MW: 254.080021858215
• CID: 248806
• PubChem ID: 56971978
• Update Time: 2025-04-19

Benzonitrile,4-bromo-2-[(2R)-2-oxiranylmethoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4-bromo-2-[(2R)-2-oxiranylmethoxy]-
• 4-bromo-2-(oxiran-2-ylmethoxy)benzonitrile
• (R)-4-BROMO-2-(OXIRAN-2-YLMETHOXY)BENZONITRILE
• 4-bromanyl-2-(oxiran-2-ylmethoxy)benzenecarbonitrile
• 4-bromo-2-(2-oxiranylmethoxy)benzonitrile
• A819602
• CTK8I0204
• 4-bromo-2-{[(2R)-oxiran-2-yl]methoxy}benzonitrile
• A1-25694
• 1932002-27-1
• 288067-41-4
• MFCD09027631
• 4-bromo-2-[[(2R)-oxiran-2-yl]methoxy]benzonitrile

• MDL： MFCD24522520
• Inchi： 1S/C10H8BrNO2/c11-8-2-1-7(4-12)10(3-8)14-6-9-5-13-9/h1-3,9H,5-6H2/t9-/m1/s1
• InChI Key： RQSSDFHOPMEILV-SECBINFHSA-N
• SMILES： BrC1C=CC(C#N)=C(C=1)OC[C@H]1CO1

Computed Properties

• Exact Mass: 252.97400
• Monoisotopic Mass: 252.974
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.6A^2
• XLogP3: 2

Experimental Properties

• PSA: 45.55000
• LogP: 2.09838